6-(3,5-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 6-(3,5-dichlorophenyl)-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C10H6Cl2N2OS/c11-6-1-5(2-7(12)3-6)8-4-9(15)14-10(16)13-8/h1-4H,(H2,13,14,15,16)
• InChI Key: YOYABZSSFOVKRE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C2=CC(=O)NC(=S)N2
• Molecular Formula: C10H6Cl2N2OS
• Molecular Weight: 273.14 g/mol

Description

6-(3,5-Dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as 6-(3,5-DCP)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, is an organic compound with a wide range of applications in the scientific and medical research fields. It is a heterocyclic compound, which is a type of organic compound composed of atoms of at least two different elements. 6-(3,5-DCP)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been used as a synthetic intermediate in the production of various pharmaceuticals, and it has also been used in the synthesis of various compounds with potential therapeutic applications.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Synthesis of Thioxo-Dihydropyrimidinones : Ranise et al. (1997) discussed the synthesis of 6-thiosubstituted dihydropyrimidinones, evaluating their pharmacological profiles, including local anesthetic, antiarrhythmic, and anti-inflammatory activities. This highlights the compound's potential in pharmaceutical applications (Ranise et al., 1997).

• Building Blocks in Heterocyclic Synthesis : Elian et al. (2014) and Abdel Reheim et al. (2016) investigated pyrimidinethiones as building blocks in synthesizing various heterocyclic compounds. They emphasized its role in developing compounds with potential biological activities (Elian et al., 2014); (Abdel Reheim et al., 2016).

• Antiproliferative Effect on Cancer Cells : Nishimura et al. (2022) explored the synthesis of dihydropyrimidinones and their antiproliferative effects on human leukemia cell lines, indicating its potential in cancer research (Nishimura et al., 2022).

Chemical Properties and Applications

• Novel Derivatives Synthesis : Hassneen and Abdallah (2003) demonstrated the synthesis of new pyridino and triazolopyrimidinone derivatives, offering insights into the chemical versatility of thioxo-dihydropyrimidinones (Hassneen & Abdallah, 2003).

• Antimicrobial and Antioxidant Potential : Kumar et al. (2011) synthesized quinazoline derivatives incorporating the compound and evaluated their antimicrobial and antioxidant capacities (Kumar et al., 2011).

• Cytotoxic Activity and Quantum Chemical Calculations : Kökbudak et al. (2020) explored the cytotoxic activities of 7-thioxopyrazolopyrimidinones against liver and breast cancer cells, combined with quantum chemical calculations to understand their properties (Kökbudak et al., 2020).